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Compound of Interest

Compound Name: 1,4-Diethyl-2-methylbenzene

Cat. No.: B084493

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diethyl-2-methylbenzene, also known as 2,5-diethyltoluene, is an aromatic hydrocarbon
with the chemical formula Ci1Hie. While direct, documented applications of 1,4-diethyl-2-
methylbenzene in materials science are not widely reported in academic literature, its
chemical structure—a substituted benzene ring—suggests several potential uses based on the
known applications of structurally similar compounds. These notes provide an overview of its
properties and propose potential applications and hypothetical experimental protocols to
stimulate further research and development in materials science.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-Diethyl-2-methylbenzene is
presented in the table below. This data is essential for designing experimental procedures and
understanding its behavior in various material systems.
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Property Value Reference
Molecular Formula Ci1His [1112]
Molecular Weight 148.24 g/mol [1][2]

CAS Number 13632-94-5 [11[2]
Density 0.865 g/cm? [3]

Boiling Point 206.7 °C [3]

Flash Point 729 °C [3]
Refractive Index 1.497 [3]

IUPAC Name 1,4-diethyl-2-methylbenzene [1]

Potential Applications in Materials Science

Based on its aromatic structure and alkyl substituents, 1,4-Diethyl-2-methylbenzene can be
considered for the following applications:

o High-Performance Polymer Monomer Precursor: The benzene ring can be functionalized to
introduce polymerizable groups. For instance, dehydrogenation of the ethyl groups could
yield divinylbenzene derivatives, which are crucial cross-linking agents in the production of
polymers like polystyrene. The methyl group offers an additional site for chemical
modification.

» Organic Solvent for Specialty Applications: With a relatively high boiling point and good
solvency for organic compounds, it could serve as a process solvent in the synthesis of
polymers or in the formulation of coatings and resins where slow evaporation is desired.

 Intermediate in the Synthesis of Functional Molecules: The aromatic core of 1,4-diethyl-2-
methylbenzene can be a building block for more complex molecules with applications in
organic electronics or as additives for materials. For example, sulfonation, nitration, or
halogenation reactions can introduce functional groups that impart specific properties. A
related compound, 2,6-diethyl-4-methylaniline, is used to synthesize diethyl 2-(2,6-diethyl-4-
methylphenyl)malonate, an intermediate in the production of the herbicide Pinoxaden.[4][5]
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This highlights the potential of this substituted benzene structure in the synthesis of complex
organic molecules.

Experimental Protocols (Hypothetical)

The following are proposed experimental protocols for the potential applications of 1,4-Diethyl-
2-methylbenzene.

Protocol 1: Synthesis of a Divinyl Monomer via Catalytic
Dehydrogenation

Objective: To synthesize a vinyl-substituted derivative of 1,4-diethyl-2-methylbenzene for use
as a cross-linking monomer.

Materials:

1,4-Diethyl-2-methylbenzene

Iron(ll) oxide catalyst

High-temperature tube furnace

Inert gas (e.g., Nitrogen or Argon)

Solvent for extraction (e.g., Toluene)

Standard laboratory glassware
Procedure:
o Pack a quartz tube with the iron(lll) oxide catalyst.

o Heat the tube furnace to a reaction temperature of 550-650 °C under a continuous flow of
inert gas.

 Introduce 1,4-diethyl-2-methylbenzene into the heated tube via a syringe pump at a
controlled flow rate.
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The vaporized reactant will pass over the catalyst bed, undergoing dehydrogenation.

The product stream is cooled and condensed in a cold trap.

The collected liquid is then purified by fractional distillation to isolate the divinyl derivative.

Characterize the final product using techniques such as NMR and GC-MS to confirm its
structure and purity.

Protocol 2: Evaluation as a High-Boiling Point Solvent
for Polymerization

Objective: To assess the suitability of 1,4-diethyl-2-methylbenzene as a solvent for a high-

temperature solution polymerization reaction.

Materials:

1,4-Diethyl-2-methylbenzene (as solvent)

Monomers for a high-temperature polymer (e.g., for polyimide synthesis: a diamine and a
dianhydride)

Reaction vessel with mechanical stirrer, condenser, and inert gas inlet

Precipitating solvent (e.g., Methanol)

Procedure:

Charge the reaction vessel with 1,4-diethyl-2-methylbenzene and the chosen monomers
under an inert atmosphere.

Heat the mixture to the desired reaction temperature (e.g., 180-200 °C) with continuous
stirring.

Monitor the progress of the polymerization by measuring the viscosity of the solution or by
taking samples for analysis (e.g., GPC).

Once the desired molecular weight is achieved, cool the reaction mixture.
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» Precipitate the polymer by slowly adding the reaction solution to a stirred excess of the
precipitating solvent.

« Filter, wash, and dry the polymer.

o Evaluate the properties of the resulting polymer and assess the solvent's performance based
on polymer yield, molecular weight, and ease of removal.

Visualizations
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Caption: Proposed synthesis of a divinyl monomer.
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Caption: Potential functionalization pathways.
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Conclusion

While 1,4-diethyl-2-methylbenzene is not yet a mainstream material in its own right, its
chemical structure presents intriguing possibilities for the development of new materials. The
proposed applications and protocols are intended to serve as a starting point for researchers to
explore its potential in polymer science, organic synthesis, and other areas of materials
science. Further investigation into the reactivity of its alkyl and aromatic moieties is warranted
to fully unlock its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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